Cas no 73832-13-0 (6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one)
![6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one structure](https://www.kuujia.com/scimg/cas/73832-13-0x500.png)
73832-13-0 structure
Product name:6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one
6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one
- 6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4-one
- 6-Amino-2-(fluoromethyl)-3-(2-(hydroxymethyl)phenyl)-4(3H)-quinazolinone
- DTXSID60224341
- BRN 0832155
- 73832-13-0
- 4(3H)-Quinazolinone, 6-amino-2-(fluoromethyl)-3-(2-(hydroxymethyl)phenyl)-
-
- Inchi: InChI=1S/C16H14FN3O2/c17-8-15-19-13-6-5-11(18)7-12(13)16(22)20(15)14-4-2-1-3-10(14)9-21/h1-7,21H,8-9,18H2
- InChI Key: HYUGVWIOGNFIDX-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)CO)N2C(=NC3=C(C2=O)C=C(C=C3)N)CF
Computed Properties
- Exact Mass: 299.107
- Monoisotopic Mass: 299.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 78.9A^2
Experimental Properties
- Density: 1.39
- Boiling Point: 562°C at 760 mmHg
- Flash Point: 293.7°C
- Refractive Index: 1.659
6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one Related Literature
-
Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
-
Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
-
Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
-
Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
-
D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
73832-13-0 (6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one) Related Products
- 2248410-95-7(2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-(9H-fluoren-9-yl)methyl morpholine-2,4-dicarboxylate)
- 1227584-51-1(3-Chloro-5-(pyridin-3-yl)pyridine-4-methanol)
- 2228298-25-5(1-amino-2-(3-bromo-5-fluorophenyl)propan-2-ol)
- 1805520-67-5(Methyl 5-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate)
- 903455-62-9(1-3-(4-chlorophenyl)-2-methyl-5-phenylpyrazolo1,5-apyrimidin-7-yl-4-methylpiperazine)
- 2491668-67-6(Dimethyl(octadecyl)sulfanium chloride)
- 1803737-40-7(4-Iodo-3-(trifluoromethyl)pyridine-2-methanol)
- 903199-66-6(2-4-(2-methoxyphenyl)-3-methyl-1,2-oxazol-5-yl-5-(2-methylprop-2-en-1-yl)oxyphenol)
- 1936226-72-0(Methyl 2-amino-4-bromo-6-methylbenzoate)
- 2034419-54-8(1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

pengshengyue
Gold Member
CN Supplier
Bulk
